Cas no 1047630-72-7 (Methyl 4-bromo-5-chlorothiophene-2-carboxylate)

Methyl 4-bromo-5-chlorothiophene-2-carboxylate is a halogenated thiophene derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features both bromo and chloro substituents, enhancing its reactivity for cross-coupling reactions such as Suzuki or Stille couplings. The ester group at the 2-position provides a versatile handle for further functionalization, making it valuable in constructing complex heterocyclic systems. This compound is particularly useful in medicinal chemistry for the development of thiophene-based scaffolds. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers working on tailored molecular architectures.

Methyl 4-bromo-5-chlorothiophene-2-carboxylate structure

1047630-72-7 structure

Product Name:Methyl 4-bromo-5-chlorothiophene-2-carboxylate

CAS No:1047630-72-7

MF:C₆H₄BrClO₂S

MW:255.5168

MDL:MFCD28359275

CID:2109471

PubChem ID:57826388

Update Time:2025-10-14

Methyl 4-bromo-5-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 4-bromo-5-chloro-2-thiophenecarboxylate
- Methyl 4-bromo-5-chlorothiophene-2-carboxylate
- 4-Bromo-5-chloro-2-thiophenecarboxylic acid methyl ester
- 2-Thiophenecarboxylic acid, 4-bromo-5-chloro-, methyl ester
- LVOXXQQWCWKTOM-UHFFFAOYSA-N
- FCH3160727
- AK174199
- AX8317545
- MFCD28359275
- DA-32495
- F30473
- 1047630-72-7
- CS-M2942
- SCHEMBL1529851
- AKOS025396416
- SY103808
- XRB63072
- methyl4-bromo-5-chlorothiophene-2-carboxylate
- DS-8671
- MDL： MFCD28359275
- Inchi： 1S/C6H4BrClO2S/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
- InChI Key： LVOXXQQWCWKTOM-UHFFFAOYSA-N
- SMILES： BrC1=C(SC(C(=O)OC([H])([H])[H])=C1[H])Cl

Computed Properties

Exact Mass: 253.88039g/mol
Monoisotopic Mass: 253.88039g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.5
XLogP3: 3.4

Experimental Properties

Density: 1.762±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Methyl 4-bromo-5-chlorothiophene-2-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Methyl 4-bromo-5-chlorothiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM133395-1g	methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	95%	1g	$206	2021-08-05
Chemenu	CM133395-5g	methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	95%	5g	$617	2021-08-05
TRC	M296673-10mg	Methyl 4-Bromo-5-chlorothiophene-2-carboxylate	1047630-72-7		10mg	$ 50.00	2022-06-04
TRC	M296673-50mg	Methyl 4-Bromo-5-chlorothiophene-2-carboxylate	1047630-72-7		50mg	$ 95.00	2022-06-04
TRC	M296673-100mg	Methyl 4-Bromo-5-chlorothiophene-2-carboxylate	1047630-72-7		100mg	$ 160.00	2022-06-04
Chemenu	CM133395-1g	methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	95%	1g	$179	2022-06-14
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD303884-250mg	Methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	97%	250mg	￥67.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD303884-1g	Methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	97%	1g	￥90.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD303884-5g	Methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	97%	5g	￥378.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD303884-10g	Methyl 4-bromo-5-chlorothiophene-2-carboxylate	1047630-72-7	97%	10g	￥662.0	2022-03-01